N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

• Molecular Formula: C19H18BrN3O3
• Molecular Weight: 416.3 g/mol
• IUPAC Name: N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C19H18BrN3O3/c1-25-16-10-8-13(9-11-16)19-22-18(26-23-19)7-3-6-17(24)21-15-5-2-4-14(20)12-15/h2,4-5,8-12H,3,6-7H2,1H3,(H,21,24)
• InChI Key: KEJGTBOORFSGSD-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=CC(=CC=C3)Br

Description

N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of oxadiazole derivatives, which have been shown to have various biological activities.

Mechanism Of Action

The mechanism of action of N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of bacterial and cancer cells.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages And Limitations For Lab Experiments

N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has several advantages for lab experiments. It is easy to synthesize and can be purified using standard chromatography techniques. It has also been shown to have potent antimicrobial and antitumor activity, which makes it a promising candidate for further research.
One limitation of this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments to study its effects. Additionally, the compound may have off-target effects on other enzymes or cellular processes, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide. One potential area of study is the development of analogs of this compound with improved potency and selectivity. Another area of research could be the investigation of the compound's effects on other bacterial and cancer cell lines.
Additionally, the compound could be studied for its potential use as a therapeutic agent for various diseases. For example, its ability to inhibit acetylcholinesterase could make it a candidate for the treatment of Alzheimer's disease. Overall, N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is a promising compound for scientific research, with potential applications in various fields.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide involves the reaction of 3-(4-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with 3-bromobutanoyl chloride in the presence of a base such as triethylamine. The reaction produces the desired compound, which can be purified using chromatography techniques.

Scientific Research Applications

N-(3-bromophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has been studied for its potential applications in scientific research. This compound has been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been shown to have antitumor activity against human breast cancer cells.